Silicon orthophosphate

• IUPAC Name: silicon(4+);tetraphosphate
• InChI: InChI=1S/4H3O4P.3Si/c4*1-5(2,3)4;;;/h4*(H3,1,2,3,4);;;/q;;;;3*+4/p-12
• InChI Key: XLUBVTJUEUUZMR-UHFFFAOYSA-B
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Si+4].[Si+4].[Si+4]
• Molecular Formula: O16P4Si3
• DSSTOX Substance ID: DTXSID60872568
• Molecular Weight: 464.14 g/mol
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals
• CAS No.: 12037-47-7

Description

Silicon phosphate, also known as silicon orthophosphate, is an inorganic compound with the chemical formula Si3(PO4)4. It typically appears as a white powder or crystalline material. This compound is known for its high thermal stability, chemical resistance, and mechanical strength, making it a valuable material in various industrial applications .

Preparation Methods

Silicon phosphate can be synthesized through the reaction of phosphoric acid and silicic acid. The reaction is typically carried out at high temperatures, and catalysts such as nitric acid or sodium hydroxide may be used to facilitate the process . The reaction conditions and the proportion of ingredients must be strictly controlled to obtain the desired product. Industrial production methods may involve the use of alternative silicon sources, such as rice husk ash, which contains a high percentage of silicon dioxide .

Chemical Reactions Analysis

Silicon phosphate undergoes various chemical reactions, including reactions with metal oxides at high temperatures. For example, reactions with calcium oxide and magnesium oxide at temperatures up to 1150°C yield silicon phosphate glass, Me3(PO4)2, Me2P2O7, and α-cristobalite, depending on the temperature, heating time, and molar ratio of the reactants . These reactions are significant for high-temperature material processing and the synthesis of new materials.

Scientific Research Applications

Silicon phosphate has numerous scientific research applications:

Materials Science: It is used in the development of ceramics and glass materials due to its high thermal stability and chemical resistance.

Battery Technology: It serves as an additive in lithium-ion batteries to enhance cycle life and safety performance.

Bioceramics: Research has explored its use in silicon-doped calcium phosphate ceramics for bone repair and implants.

NMR Analysis: Studies have used 31P MAS NMR to determine the chemical shift tensors of crystalline silicon phosphates, providing insights into their structure and phases.

Mechanism of Action

The mechanism by which silicon phosphate exerts its effects involves its interaction with other compounds at high temperatures. For instance, its reaction with metal oxides leads to the formation of various silicon phosphate glasses and other compounds. The molecular targets and pathways involved include the formation of silicon-oxygen and phosphorus-oxygen bonds, which contribute to the compound’s stability and reactivity .

Comparison with Similar Compounds

Silicon phosphate can be compared with other similar compounds, such as:

• Ammonium Hydrogen Phosphate (NH4)2HPO4
• Lead (II) Phosphate Pb3(PO4)2
• Magnesium Phosphate Mg3(PO4)2
• Manganese (II) Phosphate Mn3(PO4)2
• Calcium Phosphate Ca3(PO4)2
• Lithium Phosphate Li3PO4

Silicon phosphate is unique due to its high thermal stability, chemical resistance, and mechanical strength, which make it suitable for specialized applications in materials science, battery technology, and bioceramics.

Biological Activity

Silicon orthophosphate (SiO₄P) is a compound that has garnered attention for its potential biological activities, particularly in the fields of biomineralization, osteogenesis, and overall health benefits. This article explores the biological activity of this compound, highlighting key research findings, case studies, and data tables to provide a comprehensive overview.

Overview of this compound

This compound is a compound formed from silicon and phosphate ions. It plays a critical role in various biological processes, particularly in bone metabolism and mineralization. Research indicates that silicon compounds can influence cellular activities related to bone health and the immune system.

Biological Functions

1. Bone Health and Osteogenesis

Silicon is essential for bone formation and maintenance. Studies have shown that this compound stimulates osteoblast activity, which is crucial for bone formation. The following points summarize its effects:

• Stimulation of Osteoblasts : Silicon promotes the proliferation and differentiation of osteoblasts, leading to increased collagen synthesis and mineralization. For instance, in MG63 osteoblast-like cells, silicon stimulation enhances the expression of collagen type I and alkaline phosphatase, vital markers of osteogenic activity .
• Inhibition of Osteoclasts : this compound has been shown to inhibit osteoclastogenesis by modulating the RANK/RANKL/OPG pathway. This action helps counteract bone resorption, promoting overall bone density .
• Biomineralization : Silicon plays a role in the early stages of biomineralization by facilitating hydroxyapatite precipitation from electrolyte solutions. This process is essential for effective bone repair and regeneration .

2. Angiogenesis

Recent studies suggest that this compound may also promote angiogenesis, which is the formation of new blood vessels. This process is closely linked to osteogenesis as adequate blood supply is necessary for bone health:

• Growth Factor Secretion : Silicon has been reported to stimulate the secretion of angiogenic growth factors such as vascular endothelial growth factor (VEGF), which supports endothelial cell migration and tubule formation .
• Hypoxic Mechanisms : Silicon may influence hypoxia-related factors like HIF-1α, thereby enhancing angiogenic responses during tissue repair processes .

Case Studies

Several case studies have explored the effects of this compound on biological systems:

• Animal Studies : Research involving ovariectomized rats demonstrated that silicon supplementation significantly increased bone density and turnover rates compared to control groups without silicon . These findings underscore the potential therapeutic applications of this compound in treating osteoporosis.
• Human Studies : A clinical study indicated that dietary silicon intake correlates with higher bone mineral density in postmenopausal women, suggesting a protective effect against age-related bone loss .

Data Tables

The following table summarizes key findings from various studies regarding the biological activity of this compound:

Study Type	Findings	Reference
In vitro (MG63 cells)	Increased collagen type I and alkaline phosphatase expression with Si stimulation
In vivo (rats)	Enhanced bone density in ovariectomized rats with Si supplementation
Clinical (humans)	Positive correlation between dietary Si intake and bone mineral density
Angiogenesis study	Si-induced VEGF secretion leading to enhanced endothelial cell migration

The mechanisms through which this compound exerts its biological effects are multifaceted:

• Gene Regulation : Silicon influences the expression of genes associated with osteogenesis, such as BMP-2 and RUNX2 .
• Cell Signaling Pathways : The activation of extracellular signal-regulated kinases (ERK) pathways by silicon contributes to enhanced cell proliferation and differentiation in osteoblasts .
• Reactive Oxygen Species : Silicon can induce reactive oxygen species (ROS), which may play a role in signaling pathways related to inflammation and cell survival .